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Compound of Interest

Compound Name: Vinconate

Cat. No.: B1663189

An In-depth Technical Guide to Vinconate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vinconate is a synthetic nootropic agent, structurally analogous to vincamine, that has been
investigated for its potential cognitive-enhancing effects. This document provides a
comprehensive technical overview of Vinconate, including its chemical properties, synthesis,
mechanism of action, and available quantitative data. The information is intended to serve as a
foundational resource for researchers and professionals in the field of drug development and

neuroscience.

Introduction

Vinconate, a synthetic derivative of the Vinca alkaloid vincamine, has been explored for its
nootropic properties.[1][2] Unlike the parent compound, which has seen some clinical use,
Vinconate's development appears to have been discontinued.[3] Nevertheless, its unique
proposed mechanism of action, centered on the modulation of dopaminergic
neurotransmission, warrants a detailed examination for the scientific community. This guide
synthesizes the available technical information on Vinconate to facilitate a deeper
understanding of its chemical nature and biological activities.

Chemical Structure and Properties
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Vinconate is chemically designated as methyl (3aS)-3-ethyl-2,3,3a,4-tetrahydro-1H-
indolo[3,2,1-de]-1,5-naphthyridine-6-carboxylate.[1][4] Its core structure is a complex, multi-ring
system derived from the indole alkaloid family.

Table 1: Chemical and Physical Properties of Vinconate

Property Value Reference

methyl (3aS)-3-ethyl-2,3,3a,4-
tetrahydro-1H-indolo[3,2,1-

IUPAC Name o
de]-1,5-naphthyridine-6-
carboxylate

CAS Number 70704-03-9

Molecular Formula C18H20N202

Molar Mass 296.370 g-mol-1
O=C(0OC)C/1=C/CC3c2n\lc4c

SMILES
ccccd4c2CCN3CC
InChl=1S/C18H20N202/c1-3-
19-11-10-13-12-6-4-5-7-

InChl 14(12)20-16(18(21)22-2)9-8-
15(19)17(13)20/h4-
7,9,15H,3,8,10-11H2,1-2H3

Melting Point 120-121 °C

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of Vinconate is not readily
available in publicly accessible scientific literature. However, the compound's preparation is
described in U.S. Patent 4,200,638, which outlines a synthetic route for this class of
indolonaphthyridine derivatives. Researchers seeking to replicate the synthesis should refer to
this patent for the specific reaction conditions and procedures.

Mechanism of Action
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The primary mechanism of action attributed to Vinconate is the enhancement of endogenous
dopamine release in the striatum. This effect is believed to be mediated by the stimulation of
presynaptic muscarinic acetylcholine receptors.

Signaling Pathway

While the precise downstream signaling cascade of Vinconate has not been fully elucidated,
its proposed interaction with presynaptic muscarinic receptors on dopaminergic terminals in the
striatum suggests a complex modulatory role. The stimulation of these G-protein coupled
receptors can influence ion channel activity and vesicle release machinery, ultimately leading to
an increase in the extracellular concentration of dopamine. The specific involvement of M2, M4,
and M5 muscarinic receptor subtypes in the regulation of dopamine release in the striatum has
been a subject of investigation, suggesting a nuanced control mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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